N1-(1-Benzyl-3-hydroxy-5-phenyl-4-{[(1,3-thiazol-5-ylmethoxy)carbonyl]amino}pentyl)-N2-{[[(5-isopropyl-1,3-thiazol-2-yl)methyl](methyl)amino]carbonyl}valinamide

• IUPAC Name: 1,3-thiazol-5-ylmethyl N-[3-hydroxy-5-[[3-methyl-2-[[methyl-[(5-propan-2-yl-1,3-thiazol-2-yl)methyl]carbamoyl]amino]butanoyl]amino]-1,6-diphenylhexan-2-yl]carbamate
• InChI: InChI=1S/C37H48N6O5S2/c1-24(2)32-20-39-33(50-32)21-43(5)36(46)42-34(25(3)4)35(45)40-28(16-26-12-8-6-9-13-26)18-31(44)30(17-27-14-10-7-11-15-27)41-37(47)48-22-29-19-38-23-49-29/h6-15,19-20,23-25,28,30-31,34,44H,16-18,21-22H2,1-5H3,(H,40,45)(H,41,47)(H,42,46)
• InChI Key: XPURAAUYEQNTNJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CN=C(S1)CN(C)C(=O)NC(C(C)C)C(=O)NC(CC2=CC=CC=C2)CC(C(CC3=CC=CC=C3)NC(=O)OCC4=CN=CS4)O
• Molecular Formula: C37H48N6O5S2
• Molecular Weight: 720.9 g/mol

Description

N1-(1-Benzyl-3-hydroxy-5-phenyl-4-{[(1,3-thiazol-5-ylmethoxy)carbonyl]amino}pentyl)-N2-{[[(5-isopropyl-1,3-thiazol-2-yl)methyl](methyl)amino]carbonyl}valinamide is a useful research compound. Its molecular formula is C37H48N6O5S2 and its molecular weight is 720.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality N1-(1-Benzyl-3-hydroxy-5-phenyl-4-{[(1,3-thiazol-5-ylmethoxy)carbonyl]amino}pentyl)-N2-{[[(5-isopropyl-1,3-thiazol-2-yl)methyl](methyl)amino]carbonyl}valinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(1-Benzyl-3-hydroxy-5-phenyl-4-{[(1,3-thiazol-5-ylmethoxy)carbonyl]amino}pentyl)-N2-{[[(5-isopropyl-1,3-thiazol-2-yl)methyl](methyl)amino]carbonyl}valinamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Alternative Products in One-Pot Reactions

A study by Krauze et al. (2007) explored the one-pot cyclocondensation involving components similar to the chemical structure . They identified alternative products such as N-Methyl-2-benzoylmethylsulfanyl-4-phenylnicotinamide and N-methyl-2-(4-phenyl-1,3-thiazol-2-yl)-acetamide. These findings contribute to the understanding of complex reactions involving similar thiazolyl structures (Krauze et al., 2007).

Metabolism of SB-649868

Renzulli et al. (2011) studied the metabolism of SB-649868, a molecule with a structural component resembling the chemical . They found that SB-649868 and its metabolites undergo complex metabolic processes in the human body, providing insights into the metabolic fate of similar compounds (Renzulli et al., 2011).

Antibacterial Action of Thiazole Derivatives

Nagaladinne et al. (2020) investigated the antibacterial activity of quinazolin-4-ones connected to 1,3-thiazole. Their research demonstrated the potential of these compounds in combating Mycobacterium tuberculosis, indicating a significant application in the realm of infectious diseases (Nagaladinne et al., 2020).

Electrochemical Studies of Thiazole Derivatives

Kathal et al. (2020) conducted electrochemical studies on thiazole derivatives, offering a perspective on the electrochemical properties of compounds with thiazole groups. This research can be crucial for the development of new materials and sensors (Kathal et al., 2020).

Anticancer and Antimicrobial Applications

Bolakatti et al. (2020) synthesized novel benzo[d]thiazolyl substituted-2-quinolone hybrids, revealing significant anticancer and antimicrobial activities. Their work emphasizes the therapeutic potential of thiazole-based compounds in oncology and microbiology (Bolakatti et al., 2020).